Cas no 2411295-10-6 (methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate)

• Product Name: methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate
• CAS No: 2411295-10-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5845351
• PubChem ID: 146096253
• Update Time: 2025-06-08

methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7536445
• methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate
• 2411295-10-6

• Inchi： 1S/C13H17NO2/c1-13(2)7-9-6-8(12(15)16-3)4-5-10(9)11(13)14/h4-6,11H,7,14H2,1-3H3
• InChI Key： YAHIYZHOSQKOSM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)CC(C)(C)C2N)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate

Comprehensive Overview of Methyl 1-Amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate (CAS No. 2411295-10-6)

Methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate (CAS No. 2411295-10-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique indene backbone and ester functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and dimethyl substituents, contribute to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its pharmacophore properties, which could be leveraged to design inhibitors for enzymes or receptors implicated in diseases such as cancer and neurodegenerative disorders. The compound’s CAS No. 2411295-10-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate is synthesized via multi-step organic reactions, often involving catalytic hydrogenation or cyclization techniques. Its carboxylate moiety offers opportunities for further derivatization, making it a valuable building block for structure-activity relationship (SAR) studies. The compound’s logP and solubility profiles are also critical parameters evaluated during preclinical development.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where its indene core could be modified to create novel pesticides or herbicides. The dimethyl groups may enhance stability under environmental conditions, a key consideration for field applications. Additionally, its amino functionality allows for conjugation with other bioactive fragments, expanding its utility in crop protection research.

Environmental and green chemistry trends have also influenced the study of CAS No. 2411295-10-6. Researchers are exploring sustainable synthesis routes, such as microwave-assisted reactions or biocatalysis, to reduce waste and energy consumption. These approaches align with the growing emphasis on ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate, ensuring purity and consistency for industrial use. The compound’s spectral data is often shared in open-access repositories to facilitate collaborative research.

In summary, methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate (CAS No. 2411295-10-6) represents a promising scaffold in both pharmaceutical and agrochemical innovation. Its structural versatility, coupled with advancing synthetic methodologies, positions it as a compound of enduring interest in the scientific community.